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Compound of Interest

Compound Name: Ethyl linolenate-d5

Cat. No.: B3026117

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Ethyl linolenate-d5. Due to the limited availability of experimental data for the deuterated
form, this guide also includes data for the non-deuterated analogue, Ethyl linolenate, for
comparative purposes. The information is presented to support research, development, and
quality control activities involving this compound.

Core Physical and Chemical Properties

Ethyl linolenate-d5 is the deuterated form of ethyl linolenate, an ethyl ester of the omega-3
fatty acid, a-linolenic acid. The incorporation of five deuterium atoms provides a stable isotopic
label useful in mass spectrometry-based research, such as in pharmacokinetic studies and as
an internal standard for quantitative analysis.[1][2]

Identity and Structure

The correct molecular formula for the commonly available Ethyl linolenate-d5 is
C20H29D502, with a corresponding molecular weight of approximately 311.5 g/mol .[3][4][5] It
is crucial to distinguish this from deuterated forms of ethyl linoleate, which have a different
molecular structure and properties.

Quantitative Data Summary
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Direct experimental data on the physical properties of Ethyl linolenate-d5 is not widely
available in the literature. The following table summarizes the key known identifiers and
characteristics.

Table 1: Physical and Chemical Properties of Ethyl linolenate-d5

Property Value Source(s)

Chemical Name a-Linolenic Acid ethyl ester-d5 [3]

ALAEE-d5, Ethyl a-Linolenate-

Synonyms d5, LAEE-d5 12

CAS Number 203633-16-3 [2](3][6]
Molecular Formula C20H29D502 [3B1141[5]
Molecular Weight 311.5 g/mol [2][3]1[4]

Solution in ethanol, Colorless
Appearance ] o [3][6]
to light yellow liquid

Purity >99.00% [3]

Soluble in Ethanol; Slightly
Solubility soluble in Chloroform and [4][5]
Ethyl Acetate

Storage Conditions Store at -20°C [31141[5]

For reference and as a proxy, the physical properties of the non-deuterated form, Ethyl
linolenate (CAS Number: 1191-41-9), are provided in the table below. It is important to note
that while the properties are expected to be similar, the presence of deuterium can slightly alter
physical characteristics such as density and boiling point.

Table 2: Physical Properties of Ethyl linolenate (Non-deuterated)
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Property Value Source(s)
Molecular Formula C20H3402 [61[7]
Molecular Weight 306.48 g/mol [6]
Appearance Clear colorless liquid [7]

374.4 °C at 760 mmHg; 218 °C

Boiling Point 6][7
J at 15 mmHg [oIL7]

Density Approximately 0.9 g/cm?3 [6]

Refractive Index 1.475 [6]

Experimental Protocols

Detailed experimental protocols for determining the physical characteristics of Ethyl
linolenate-d5 are not available. However, standard methodologies for fatty acid ethyl esters
can be applied.

Determination of Boiling Point

A common method for determining the boiling point of fatty acid ethyl esters is by using a Thiele
tube or a microscale reflux apparatus.

Thiele Tube Method:

o A small amount of the sample is placed in a small test tube, and an inverted capillary tube is
added.

e This assembly is attached to a thermometer.
e The setup is heated in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

e The temperature is slowly increased until a steady stream of bubbles emerges from the
capillary tube.

e The heat is then removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.
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Determination of Melting Point

For compounds that are solid at room temperature, the melting point can be determined using
a melting point apparatus. Since Ethyl linolenate-d5 is expected to be a liquid at room
temperature, this protocol would be applicable for determining its freezing point.

Capillary Method:

A small amount of the solidified sample is packed into a capillary tube.

The tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate.

The temperature range from which the first droplet of liquid appears to the point where the
entire sample is liquefied is recorded as the melting range.

Determination of Density

The density of liquid samples like Ethyl linolenate-d5 can be determined using a pycnometer
or a digital densitometer.

Pycnometer Method:
e The mass of a clean, dry pycnometer is accurately measured.

e The pycnometer is filled with the sample, ensuring no air bubbles are present, and its mass
is measured again.

e The volume of the pycnometer is determined by repeating the process with a reference
substance of known density (e.qg., distilled water).

e The density of the sample is calculated by dividing the mass of the sample by its volume.

Determination of Solubility

A general protocol for determining the solubility of a test chemical involves a stepwise
approach.
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Visual Observation Method:

o Asmall, accurately weighed amount of the test substance is added to a specific volume of
the solvent in a vial.

e The mixture is subjected to a series of mechanical agitations, such as vortexing and
sonication.

« If the substance does not dissolve, gentle heating may be applied.

» Solubility is determined by visual inspection for any undissolved particles. If the solution is
clear, the substance is considered soluble at that concentration.

Visualization of Key Characteristics

The following diagram illustrates the logical relationship between the core physical properties of
Ethyl linolenate-d5.

Chemical Identity
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MW: 311.5 g/mol Solubility
/ Solvents
Y
Ethanol Chloroform (slight) Ethyl Acetate (slight)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3026117?utm_src=pdf-body
https://www.benchchem.com/product/b3026117?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Key identifiers and physical characteristics of Ethyl linolenate-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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